![molecular formula C6H14O3 B105927 3-Isopropoxy-1,2-propanediol CAS No. 17226-43-6](/img/structure/B105927.png)
3-Isopropoxy-1,2-propanediol
Overview
Description
Scientific Research Applications
Industrial Applications
Bio-based Production of Chemicals : 1,3-Propanediol, a relative compound of 3-Isopropoxy-1,2-propanediol, is notable for its use in producing high-performance polymers. Novel separation technologies like salting-out extraction significantly enhance the economic viability of its bioproduction from fermentation broth (Wischral et al., 2017).
Catalysis and Chemical Transformation : Studies have shown that propanediols can be used in organic modification processes, such as the transesterification of methoxy-modified kaolinite, leading to potential applications in specific adsorption and regioselective reactions (Itagaki & Kuroda, 2003).
Fuel Cell Technology : Research indicates that isomers of propanediol, like 1,2-propanediol and 1,3-propanediol, can be effectively used in direct liquid fuel cells, showing potential for better performance in energy generation (Chino et al., 2020).
Biotechnological Production
Microbial Production of Chemicals : There's considerable interest in microbial production of 1,3-Propanediol for its applications as a precursor in manufacturing biodegradable plastics, solvents, adhesives, and more. Genetic engineering and bioprocess cultivation techniques are crucial in this area (Kaur, Srivastava & Chand, 2012).
Metabolic Engineering for Enhanced Production : Genetic modifications in microorganisms like E. coli have shown promising results in the production of 1,3-propanediol directly from glucose, which could offer a sustainable alternative to traditional chemical synthesis methods (Liang et al., 2010).
Material Science and Polymer Production
- Polymer Synthesis : 1,3-Propanediol serves as a monomer in polymer production, particularly in creating polyesters, polyethers, and polyurethanes. Its biotechnological production represents a shift towards more sustainable and environmentally friendly methods (Xiu & Zeng, 2008).
Properties
CAS No. |
17226-43-6 |
---|---|
Molecular Formula |
C6H14O3 |
Molecular Weight |
134.17 g/mol |
IUPAC Name |
2-propan-2-yloxypropane-1,3-diol |
InChI |
InChI=1S/C6H14O3/c1-5(2)9-6(3-7)4-8/h5-8H,3-4H2,1-2H3 |
InChI Key |
TZVGNDWIPYNINU-UHFFFAOYSA-N |
SMILES |
CC(C)OCC(CO)O |
Canonical SMILES |
CC(C)OC(CO)CO |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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